Methylenediamine dihydrochloride Methylenediamine dihydrochloride Methylenediamine dihydrochloride is a white granular solid. Decomposes at approximately 275°F (changes to white puffy solid), then slowly darkens until total decomposition at approximately 464°F. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 57166-92-4
VCID: VC0147182
InChI: InChI=1S/CH6N2.2ClH/c2-1-3;;/h1-3H2;2*1H
SMILES: C(N)N.Cl.Cl
Molecular Formula: CH8Cl2N2
Molecular Weight: 118.99 g/mol

Methylenediamine dihydrochloride

CAS No.: 57166-92-4

Reference Standards

VCID: VC0147182

Molecular Formula: CH8Cl2N2

Molecular Weight: 118.99 g/mol

Methylenediamine dihydrochloride - 57166-92-4

CAS No. 57166-92-4
Product Name Methylenediamine dihydrochloride
Molecular Formula CH8Cl2N2
Molecular Weight 118.99 g/mol
IUPAC Name methanediamine;dihydrochloride
Standard InChI InChI=1S/CH6N2.2ClH/c2-1-3;;/h1-3H2;2*1H
Standard InChIKey QCYJCJJCNRIMNG-UHFFFAOYSA-N
SMILES C(N)N.Cl.Cl
Canonical SMILES C(N)N.Cl.Cl
Melting Point Starts decomposing at approximately 275° F (NTP, 1992)
Physical Description Methylenediamine dihydrochloride is a white granular solid. Decomposes at approximately 275°F (changes to white puffy solid), then slowly darkens until total decomposition at approximately 464°F. (NTP, 1992)
Description Methylenediamine dihydrochloride is a white granular solid. Decomposes at approximately 275°F (changes to white puffy solid), then slowly darkens until total decomposition at approximately 464°F. (NTP, 1992)
Related CAS 2372-88-5 (Parent)
Solubility greater than or equal to 100 mg/mL at 70.7° F (NTP, 1992)
Synonyms Diamino methane dihydrochloride
PubChem Compound 171572
Last Modified Nov 11 2021
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